2-(7-benzyl-8-bromo-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “2-(7-benzyl-8-bromo-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-yl)acetamide” is a unique chemical with the linear formula C15H13BrN4O4 . It is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C15H13BrN4O4 . The molecular weight is 393.199 .Scientific Research Applications
Dipeptidyl Peptidase 4 (DPP4) Inhibitors
- Scientific Field : Biochemistry and Pharmacology
- Application Summary : This compound is used as an intermediate in the synthesis of selective inhibitors of dipeptidyl peptidase 4 (DPP4) . DPP4 inhibitors are a class of drugs that are used in the treatment of type 2 diabetes .
- Methods of Application/Experimental Procedures : While the exact methods of application or experimental procedures were not specified, typically these compounds are synthesized in a laboratory setting and then tested for their inhibitory activity against DPP4 .
Intermediate for Selective Inhibitors of Dipeptidyl Peptidase 4 (DPP4)
- Scientific Field : Biochemistry and Pharmacology
- Application Summary : This compound is used as an intermediate in the synthesis of selective inhibitors of dipeptidyl peptidase 4 (DPP4) . DPP4 inhibitors are a class of drugs that are used in the treatment of type 2 diabetes .
- Methods of Application/Experimental Procedures : While the exact methods of application or experimental procedures were not specified, typically these compounds are synthesized in a laboratory setting and then tested for their inhibitory activity against DPP4 .
Intermediate for Selective Inhibitors of Dipeptidyl Peptidase 4 (DPP4)
- Scientific Field : Biochemistry and Pharmacology
- Application Summary : This compound is used as an intermediate in the synthesis of selective inhibitors of dipeptidyl peptidase 4 (DPP4) . DPP4 inhibitors are a class of drugs that are used in the treatment of type 2 diabetes .
- Methods of Application/Experimental Procedures : While the exact methods of application or experimental procedures were not specified, typically these compounds are synthesized in a laboratory setting and then tested for their inhibitory activity against DPP4 .
properties
IUPAC Name |
2-(7-benzyl-8-bromo-3-methyl-2,6-dioxopurin-1-yl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14BrN5O3/c1-19-12-11(13(23)21(15(19)24)8-10(17)22)20(14(16)18-12)7-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3,(H2,17,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUBWQKBHBPIZHK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=O)N(C1=O)CC(=O)N)N(C(=N2)Br)CC3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14BrN5O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>58.8 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49646745 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
2-(7-benzyl-8-bromo-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.